Cas no 343768-54-7 (Imidazo[4,5-d]imidazole-1(2H)-aceticacid, hexahydro-4,6-dimethyl-2,5-dioxo-)

• Product Name: Imidazo[4,5-d]imidazole-1(2H)-aceticacid, hexahydro-4,6-dimethyl-2,5-dioxo-
• CAS No: 343768-54-7
• MF: C₈H₁₂N₄O₄
• MW: 228.205281257629
• CID: 307410
• PubChem ID: 3146912
• Update Time: 2025-11-02

Imidazo[4,5-d]imidazole-1(2H)-aceticacid, hexahydro-4,6-dimethyl-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

• Imidazo[4,5-d]imidazole-1(2H)-aceticacid, hexahydro-4,6-dimethyl-2,5-dioxo-
• (4,6-Dimethyl-2,5-dioxo-hexahydro-imidazo-[4,5-d]imidazol-1-yl)-acetic acid
• 2-(4,6-dimethyl-2,5-dioxo-3a,6a-dihydro-1H-imidazo[4,5-d]imidazol-3-yl)acetic acid
• (4,6-Dimethyl-2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-acetic acid
• AC1MK0XX
• CTK1C2897
• MolPort-001-991-327
• Oprea1_297341
• STL015364
• STOCK2S-71438
• SR-01000492344-1
• SR-01000492344
• 2-(4,6-Dimethyl-2,5-dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)aceticacid
• 2-[4,6-DIMETHYL-2,5-DIOXOHEXAHYDROIMIDAZO[4,5-D]IMIDAZOL-1(2H)-YL]ACETIC ACID
• AKOS021999809
• (4,6-dimethyl-2,5-dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)acetic acid
• (4,6-DIMETHYL-2,5-DIOXO-HEXAHYDRO-IMIDAZO-[4,5-D]IMIDAZOL-1-YL)-ACETICACID
• DTXSID90389851
• (4,6-dimethyl-2,5-dioxo-hexahydro-imidazo-[4,5-d]imidazol-1-yl)acetic acid
• 343768-54-7
• AKOS000300372
• 2-(4,6-Dimethyl-2,5-dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)acetic acid
• CCG-111883
• (4,6-Dimethyl-2,5-dioxo-hexahydro-imidazo-[4,5-d]imidazol)-acetic acid
• CS-0332721
• AJ-292/40884896
• {4,6-DIMETHYL-2,5-DIOXO-DIHYDRO-3H-[1,3]DIAZOLO[4,5-D]IMIDAZOL-1-YL}ACETIC ACID

• MDL： MFCD01971221
• Inchi： 1S/C8H12N4O4/c1-10-5-6(11(2)8(10)16)12(3-4(13)14)7(15)9-5/h5-6H,3H2,1-2H3,(H,9,15)(H,13,14)
• InChI Key： PPMXHIAQRHEMAT-UHFFFAOYSA-N
• SMILES： O=C1N(C)C2C(N1C)N(CC(=O)O)C(N2)=O

Computed Properties

• Exact Mass: 228.08600
• Monoisotopic Mass: 228.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• PSA: 93.19000
• LogP: -1.11190

Imidazo[4,5-d]imidazole-1(2H)-aceticacid, hexahydro-4,6-dimethyl-2,5-dioxo- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Imidazo[4,5-d]imidazole-1(2H)-aceticacid, hexahydro-4,6-dimethyl-2,5-dioxo-

Comprehensive Overview of Imidazo[4,5-d]imidazole-1(2H)-acetic acid, hexahydro-4,6-dimethyl-2,5-dioxo- (CAS No. 343768-54-7)

The compound Imidazo[4,5-d]imidazole-1(2H)-acetic acid, hexahydro-4,6-dimethyl-2,5-dioxo- (CAS No. 343768-54-7) is a highly specialized heterocyclic molecule with a unique structural framework. Its complex nomenclature reflects its intricate chemical architecture, featuring fused imidazole rings and functional groups such as acetic acid and dioxo moieties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like Imidazo[4,5-d]imidazole-1(2H)-acetic acid has surged, driven by advancements in targeted therapies and precision medicine. Researchers are particularly interested in its role as a scaffold for designing enzyme inhibitors or modulators, given its hexahydro-4,6-dimethyl-2,5-dioxo- backbone. The compound's stability and reactivity make it a valuable candidate for synthesizing derivatives with enhanced bioactivity.

One of the most frequently searched questions in scientific databases revolves around the synthetic pathways for CAS No. 343768-54-7. Current literature highlights multi-step organic reactions, including cyclization and oxidation, to achieve high yields of this compound. Its imidazo[4,5-d]imidazole core is often synthesized via condensation reactions, followed by selective functionalization to introduce the acetic acid side chain. These methods are critical for researchers aiming to explore its pharmacological properties.

The compound's potential in drug delivery systems is another hot topic. Its solubility profile and molecular weight align with the requirements for small-molecule therapeutics, making it a promising candidate for oral or injectable formulations. Additionally, its hexahydro structure suggests improved metabolic stability, a key factor in reducing off-target effects—a common concern in modern drug development.

From an industrial perspective, Imidazo[4,5-d]imidazole-1(2H)-acetic acid is often discussed in the context of green chemistry. Researchers are exploring eco-friendly catalysts and solvent-free conditions to synthesize this compound, addressing the growing demand for sustainable pharmaceutical production. This aligns with global trends emphasizing reduced environmental impact in chemical manufacturing.

Analytical characterization of CAS No. 343768-54-7 typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for regulatory approval in preclinical studies. The 4,6-dimethyl substituents, for instance, can be precisely identified using high-resolution mass spectrometry, ensuring batch-to-batch consistency.

In summary, Imidazo[4,5-d]imidazole-1(2H)-acetic acid, hexahydro-4,6-dimethyl-2,5-dioxo- represents a cutting-edge area of research with multifaceted applications. Its unique chemistry and adaptability position it as a cornerstone in the development of next-generation therapeutics and sustainable chemical processes.